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Compound of Interest

Compound Name: Sepantronium

Cat. No.: B1243752

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of Sepantronium bromide (also known as YM155), a potent survivin suppressant utilized in
cancer research. Adherence to these procedural guidelines is critical to ensure personnel
safety and prevent environmental contamination.

Sepantronium bromide is classified as a hazardous compound. It is harmful if swallowed,
causes skin irritation, and can result in serious eye irritation.[1][2] Therefore, stringent safety
protocols are mandatory when handling this substance.

Personal Protective Equipment (PPE) and Hazard
Summary

A multi-layered approach to personal protection is necessary when handling Sepantronium
bromide. The following table summarizes the required PPE based on the associated hazards.
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Hazard Classification

Required Personal Protective Equipment
(PPE)

Acute Oral Toxicity (Category 4)

Standard laboratory PPE including a fully
buttoned lab coat, safety glasses, and gloves
should be worn. Do not eat, drink, or smoke in

areas where this substance is handled.[1][3]

Skin Corrosion/Irritation (Category 2)

Impervious clothing and protective gloves are
required. Hands should be washed thoroughly
after handling.[1][3] For enhanced protection,
consider double gloving with cytotoxic-resistant
nitrile gloves.[2] An impermeable, long-sleeved

gown is also recommended.[2]

Serious Eye Damage/Eye Irritation (Category
2A)

Safety goggles with side-shields or a face shield
are mandatory to protect against splashes. An

accessible eye wash station is essential.[1][3]

Specific Target Organ Toxicity (Single
Exposure); Respiratory Tract Irritation (Category
3)

A suitable respirator should be used, especially
when handling the powder form, to avoid
breathing in dust. Work should be conducted in
a well-ventilated area or with appropriate
exhaust ventilation, such as a chemical fume
hood.[1][3]

Operational Plan: Safe Handling and Preparation

Engineering Controls:

¢ Always handle Sepantronium bromide in a well-ventilated area.[1][3]

e The use of a chemical fume hood is strongly recommended to minimize inhalation exposure.

[1]

o Ensure safety showers and eye wash stations are readily accessible.[1][3]

Weighing and Reconstitution:
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e Handle the solid compound on a disposable mat within a chemical fume hood to contain any
potential spills.[1]

» When preparing solutions, such as dissolving in DMSO, perform the task within a chemical
fume hood.[1]

e To minimize exposure during transfers, use a closed system transfer device (CSTD) if
available.[1]

Storage:

» Store Sepantronium bromide in a tightly closed container in a well-ventilated, locked area.

[3]

o Follow the manufacturer's specific storage temperature recommendations. For stock
solutions, typical storage is at -20°C for up to 6 months or -80°C for up to one year to
maintain stability.[1]

Emergency Procedures

In the event of accidental exposure, immediate action is crucial. The following workflow outlines
the necessary steps.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://linkinghub.elsevier.com/retrieve/pii/S0022356524287085
https://linkinghub.elsevier.com/retrieve/pii/S0022356524287085
https://linkinghub.elsevier.com/retrieve/pii/S0022356524287085
https://www.benchchem.com/product/b1243752?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_R_UT_155_Sepantronium_Bromide_YM155_in_Cell_Culture.pdf
https://linkinghub.elsevier.com/retrieve/pii/S0022356524287085
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Inhalation

IF INHALED:
Remove victim to fresh air and keep at rest
in a position comfortable for breathing.

Seek immediate medical attention.
Inform laboratory supervisor.

Ingestion

IF SWALLOWED:
Rinse mouth. Do NOT induce vomiting.

IF IN EYES: Remove contact lenses, if present
Rinse cautiously with water for several minutes. and easy to do. Continue rinsing.
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Waste Generation

Contaminated Solid Waste

. ) Unused/Waste Solutions Contaminated Sharps
(gloves, gowns, pipette tips)
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Waste Segregation & Containerization

Purple-Lidded
Sharps Container

Yellow/Purple Sealed, Labeled
Cytotoxic Waste Bag Hazardous Waste Bottle

Secure Designated
Storage Area

Certified Hazardous
Waste Transporter

High-Temperature
Incineration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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